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A Comparative Safety Evaluation of Lactylates in
Pharmaceutical Formulations
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the safety profiles of lactylates, specifically

sodium stearoyl lactylate (SSL) and calcium stearoyl lactylate (CSL), with common alternative

emulsifiers used in pharmaceutical formulations. The information presented is collated from

extensive toxicological studies and regulatory assessments to assist in the selection of

appropriate excipients for drug development.

Lactylates are widely used as emulsifiers, stabilizers, and dough strengtheners in the food

industry and are also incorporated into pharmaceutical and cosmetic products.[1][2][3] Their

favorable safety profile and functional properties make them a common choice in various

formulations. However, a thorough understanding of their safety in comparison to other

available excipients is crucial for informed formulation development.

Executive Summary of Safety Profiles
The following table summarizes the key quantitative safety data for lactylates and selected

alternatives.
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Excipient
Acute Oral
LD50 (rat)

Dermal
Irritation

Eye
Irritation

Skin
Sensitizatio
n

GRAS
Status

Sodium

Stearoyl

Lactylate

(SSL)

> 25 g/kg[4]
Slight

potential[5]

Slight

potential[5]

Weak

sensitizer[6]
Yes[5]

Calcium

Stearoyl

Lactylate

(CSL)

25 g/kg[6]
Potential

irritant[7]

Potential

irritant[7]

Data not

available
Yes[7]

Polysorbate

80

Low

toxicity[5]

Mild to non-

irritating

Mild to non-

irritating

Non-

sensitizing

Yes (for food

use)

Sucrose Fatty

Acid Esters

No treatment-

related

effects at 5%

in diet

(chronic, rat)

[8]

Generally

non-irritating

Generally

non-irritating

Non-

sensitizing
Yes[9][10]

PEG-40

Stearate

>34.8

g/kg[11]

Low irritation

potential[11]

Mild

irritant[11]

Non-

sensitizing[11

]

Not explicitly

GRAS for

food, but

widely used

in cosmetics

and

pharmaceutic

als

Detailed Toxicological Data
The safety of lactylates and their alternatives has been established through a variety of

toxicological studies. Below is a more detailed breakdown of the available data.

Lactylates (SSL and CSL)
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Sodium and calcium stearoyl lactylates have been subjected to extensive safety evaluations.[1]

They are considered non-toxic and biodegradable.[1][5]

Acute Toxicity: The oral LD50 for SSL in rats is reported to be over 25 g/kg body weight,

indicating a very low order of acute toxicity.[4] For CSL, the oral LD50 in rats is 25 g/kg.[6]

Chronic Toxicity: A one-year oral toxicity study of SSL in rats established a no-observed-

adverse-effect level (NOAEL) at 5% of the total diet.[12] This corresponds to a mean daily

intake of 2214 mg/kg/day in males and 2641 mg/kg/day in females.[12]

Dermal and Ocular Irritation: Both SSL and CSL have the potential to cause slight skin and

eye irritation in their pure, undiluted forms.[5][7]

Sensitization: Sodium lauroyl lactylate, a related compound, has been classified as a weak

to moderate skin sensitizer.[6]

Polysorbate 80
Polysorbate 80 is a widely used nonionic surfactant in food, cosmetics, and pharmaceutical

formulations.[13]

Acute and Chronic Toxicity: Toxicology and carcinogenesis studies in rats and mice have

been conducted, with polysorbate 80 generally considered to have low toxicity.[5][13]

Developmental Neurotoxicity: A study in rats found a NOAEL of 1.0% (1.864

ml/mg/kgbw/day) for developmental neurotoxicity.[14]

Cellular Effects: Some studies suggest that polysorbate 80 can induce lipid accumulation

and cell death in intestinal epithelial cells via ferroptosis and may increase cell membrane

permeability.[3][15][16]

Sucrose Fatty Acid Esters
These are non-ionic surfactants derived from sucrose and fatty acids and are known for being

biodegradable and biocompatible.[8]

Toxicity: A chronic toxicity and carcinogenicity study of a sucrose fatty acid ester (S-170) in

rats found no treatment-related adverse effects at dietary levels up to 5%.[8] They are
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generally recognized as safe (GRAS) for use in food.[9][10]

Polyethylene Glycol (PEG) Stearates
PEG stearates are a class of emulsifiers used in cosmetics and pharmaceuticals.

Acute Toxicity: PEG-40 stearate has a reported oral LD50 in rats of >34.8 g/kg.[11]

Irritation and Sensitization: Clinical studies on various PEG stearates indicate they are

neither irritants nor sensitizers at concentrations up to 25%.[17] However, they are not

recommended for use on damaged skin due to evidence of nephrotoxicity in burn patients

treated with a PEG-based antimicrobial preparation.[18][19]

Experimental Protocols
The following are summaries of standard experimental protocols used to assess the safety of

pharmaceutical excipients.

Acute Oral Toxicity Testing (OECD Guidelines 420, 423,
425)
These guidelines provide three distinct methods for assessing acute oral toxicity, aiming to

determine the LD50 value of a substance.[1]

Principle: A single dose of the test substance is administered orally to a group of

experimental animals (typically rats).[7] Observations of toxic effects and mortality are

recorded over a set period (usually 14 days).[6]

Procedure (General):

Animal Selection: Healthy, young adult rodents of a single sex (usually females) are used.

[7]

Fasting: Animals are fasted overnight before dosing.[7]

Dosing: The test substance is administered by gavage in a single dose.[6]
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Observation: Animals are observed for signs of toxicity and mortality at regular intervals for

at least 14 days.[6]

Data Analysis: The LD50 is calculated using statistical methods appropriate to the specific

guideline followed.[1]

Skin Sensitization Testing (OECD Guideline 406: Guinea
Pig Maximisation Test)
This test is designed to assess the potential of a substance to induce skin sensitization (allergic

contact dermatitis).[20]

Principle: The test involves an induction phase to sensitize the animals and a challenge

phase to elicit an allergic reaction.[20]

Procedure:

Induction Phase: The test substance is administered to guinea pigs via both intradermal

injection (with adjuvant) and topical application.[20]

Challenge Phase: After a rest period, the animals are challenged with a topical application

of the test substance.[20]

Evaluation: The skin reaction at the challenge site is scored and compared to a control

group to determine if sensitization has occurred.[20]

Signaling Pathways and Cellular Mechanisms
Understanding the interaction of excipients with cellular signaling pathways is crucial for a

complete safety assessment.

Lactate Signaling
Lactate, a component of lactylates, is increasingly recognized as a signaling molecule that can

influence various cellular processes.[12]

Key Pathways: Lactate can modulate several signaling pathways, including:
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AMPK Signaling: Involved in cellular energy homeostasis.[12]

cAMP/GPR81 Pathway: Lactate can act as a ligand for the GPR81 receptor, which can

suppress cAMP signaling.[12]

HIF-1α Pathway: In inflammatory responses, lactate can stabilize HIF-1α, a key regulator

of cellular adaptation to hypoxia.[21]

NF-κB Pathway: Intracellular lactate can trigger the NF-κB pathway, which is involved in

inflammation and cell migration.[21]

Histone Lactylation: Lactate can also lead to a post-translational modification of histones

called lactylation, which can regulate gene expression.[22]
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Polysorbate 80 Cellular Effects
Polysorbate 80 can interact with cells in several ways, potentially impacting their function and

viability.

Membrane Permeability: Polysorbate 80 has been shown to increase the permeability of cell

membranes.[15][16] This can affect the transport of substances into and out of the cell.

Oxidative Stress: In vitro studies suggest that polysorbate 80 can increase the susceptibility

of cells to oxidative stress.[15]

Ferroptosis: Recent research indicates that polysorbate 80 can induce ferroptosis, a form of

iron-dependent programmed cell death, in intestinal epithelial cells.[3] This process involves

lipid peroxidation and iron accumulation.[3]
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Cellular Effects of Polysorbate 80
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A typical workflow for the safety assessment of a new pharmaceutical excipient involves a

tiered approach, starting with in silico and in vitro methods and progressing to in vivo studies.

In Silico Assessment
(e.g., QSAR)
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Excipient Safety Assessment Workflow

Conclusion
Lactylates (SSL and CSL) demonstrate a strong safety profile characterized by low acute

toxicity and a high NOAEL in chronic studies.[4] While they have a slight potential for skin and

eye irritation in their pure form, they are generally considered safe for use in pharmaceutical

formulations.[5][7] Alternative emulsifiers such as polysorbate 80, sucrose fatty acid esters, and

PEG stearates also have a long history of safe use, though each comes with its own specific

considerations. For instance, polysorbate 80 has been associated with certain cellular effects,

and PEG stearates are not recommended for use on compromised skin.[3][15][16] The

selection of an appropriate emulsifier should be based on a thorough evaluation of the specific

formulation requirements and the comprehensive safety data available for each candidate

excipient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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